Cas no 2228608-52-2 (3-hydroxy-3-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylpropanenitrile)

• Product Name: 3-hydroxy-3-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylpropanenitrile
• CAS No: 2228608-52-2
• MF: C₁₀H₉N₅O
• MW: 215.211360692978
• CID: 6600244
• PubChem ID: 165697069
• Update Time: 2025-07-02

3-hydroxy-3-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-hydroxy-3-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylpropanenitrile
• EN300-1781878
• 2228608-52-2
• 3-hydroxy-3-[6-(1H-1,2,4-triazol-1-yl)pyridin-3-yl]propanenitrile

• Inchi： 1S/C10H9N5O/c11-4-3-9(16)8-1-2-10(13-5-8)15-7-12-6-14-15/h1-2,5-7,9,16H,3H2
• InChI Key： YWCWVDLGXDVCBL-UHFFFAOYSA-N
• SMILES： OC(CC#N)C1=CN=C(C=C1)N1C=NC=N1

Computed Properties

• Exact Mass: 215.08070993g/mol
• Monoisotopic Mass: 215.08070993g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 87.6Ų

Additional information on 3-hydroxy-3-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylpropanenitrile

Comprehensive Overview of 3-hydroxy-3-(6-(1H-1,2,4-triazol-1-yl)pyridin-3-yl)propanenitrile (CAS No. 2228608-52-2)

3-hydroxy-3-(6-(1H-1,2,4-triazol-1-yl)pyridin-3-yl)propanenitrile, with the CAS number 2228608-52-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique combination of a pyridine ring, a 1,2,4-triazole moiety, and a hydroxypropanenitrile group, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its structural similarity to known kinase inhibitors and antimicrobial agents.

In recent years, the demand for heterocyclic compounds like 3-hydroxy-3-(6-(1H-1,2,4-triazol-1-yl)pyridin-3-yl)propanenitrile has surged due to their role in developing novel therapeutics. The 1,2,4-triazole scaffold, in particular, is a hotspot in medicinal chemistry, as it exhibits broad-spectrum biological activity, including antifungal, antiviral, and anti-inflammatory properties. This compound’s nitrile functionality further enhances its reactivity, enabling diverse derivatization pathways for tailored applications.

The synthesis of CAS 2228608-52-2 typically involves multi-step organic reactions, including nucleophilic substitution and condensation processes. Its pyridine-triazole hybrid structure aligns with current trends in fragment-based drug design, where researchers prioritize small, modular building blocks for combinatorial chemistry. This approach is especially relevant in addressing global health challenges, such as antibiotic resistance and emerging viral infections, where rapid molecular optimization is critical.

From an industrial perspective, 3-hydroxy-3-(6-(1H-1,2,4-triazol-1-yl)pyridin-3-yl)propanenitrile is valued for its scalability and compatibility with green chemistry principles. Innovations in catalytic methods and solvent-free reactions have improved its production efficiency, reducing environmental impact. These advancements resonate with the growing emphasis on sustainable chemical manufacturing, a topic frequently searched in academic and industrial forums.

Analytical characterization of this compound relies on advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods confirm its purity and structural integrity, which are essential for regulatory compliance and reproducibility in research. The compound’s stability under various conditions also makes it a candidate for long-term storage and transportation, a practical consideration for global supply chains.

In the context of AI-driven drug discovery, CAS 2228608-52-2 has been explored in virtual screening libraries. Its molecular properties, such as logP and polar surface area, are optimized for bioavailability, a key focus in pharmacokinetic studies. This aligns with frequent user queries about "bioactive small molecules" and "drug-likeness criteria," highlighting its relevance in modern research workflows.

Future directions for 3-hydroxy-3-(6-(1H-1,2,4-triazol-1-yl)pyridin-3-yl)propanenitrile include exploring its role in covalent inhibitor design and proteolysis-targeting chimeras (PROTACs), two cutting-edge areas in oncology and neurodegenerative disease research. Its adaptability underscores the compound’s potential to address unmet medical needs, a recurring theme in scientific literature and patent filings.

In summary, 2228608-52-2 represents a convergence of structural ingenuity and practical utility, bridging gaps between academic inquiry and industrial application. Its multifaceted chemistry continues to inspire innovations across life sciences, cementing its status as a valuable asset in the molecular toolkit of researchers worldwide.